Cas no 2639449-95-7 (5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid)

• Product Name: 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid
• CAS No: 2639449-95-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5671820
• PubChem ID: 165902083
• Update Time: 2025-06-09

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid
• EN300-26981081
• 2639449-95-7

• Inchi： 1S/C10H10N2O3/c13-9-7-5-6(10(14)15)1-2-8(7)11-3-4-12-9/h1-2,5,11H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： WAYGMNSTESNJJM-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2NCCN1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid

Introduction to 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid (CAS No. 2639449-95-7)

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2639449-95-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the benzodiazepine class, a well-documented group known for its pharmacological properties, particularly in the modulation of central nervous system activity. The structural framework of this compound incorporates a fused bicyclic system, featuring a benzene ring connected to a diazepine moiety, which is characterized by the presence of two nitrogen atoms in its core structure.

The 5-oxo functional group at the 5-position of the tetrahydro-1H-1,4-benzodiazepine ring system introduces a carbonyl moiety, which can influence the electronic properties and reactivity of the molecule. This feature is particularly relevant in the context of drug design, as it provides a site for potential chemical modifications that could enhance binding affinity or alter pharmacokinetic profiles. The 7-carboxylic acid substituent further extends the molecular complexity, offering opportunities for derivatization into esters or amides, which are common strategies in medicinal chemistry to improve solubility or metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. For 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid, studies suggest that the conformational flexibility imparted by the tetrahydro ring system plays a crucial role in its interaction with biological targets. This flexibility allows the molecule to adopt multiple binding poses, which could be exploited to enhance receptor occupancy and therapeutic efficacy.

In the realm of medicinal chemistry, benzodiazepine derivatives have long been scrutinized for their potential as anxiolytics, sedatives, and muscle relaxants. However, recent research has also explored their role in treating neurological disorders such as epilepsy and neurodegenerative diseases. The unique structural features of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid make it a promising candidate for further investigation in these areas. Specifically, its ability to modulate GABA-A receptor activity has been a focus of several preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic pathways include cyclization reactions to form the benzodiazepine core and functional group interconversions to introduce the 5-oxo and 7-carboxylic acid moieties. Advances in green chemistry principles have also influenced synthetic methodologies for such compounds, emphasizing solvent efficiency and minimal waste generation.

From a pharmacokinetic perspective, 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid exhibits characteristics that are typical of benzodiazepine derivatives. Its solubility profile suggests potential for oral administration while its metabolic stability needs careful consideration to avoid rapid degradation in vivo. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing its metabolic pathways and identifying key metabolites.

The impact of this compound on neurological function has been explored through both computational modeling and experimental validation. Molecular dynamics simulations have provided insights into how it interacts with GABA-A receptors at an atomic level, revealing key interactions that contribute to its anxiolytic effects. Concurrently，in vitro assays using recombinant receptors have confirmed these interactions and provided quantitative measures of binding affinity.

Future directions in research may involve exploring analogs of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid that exhibit improved pharmacological profiles or reduced side effects. For instance，modifying substituents at positions other than 5 and 7 could lead to novel derivatives with enhanced selectivity or duration of action. Additionally，investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open new therapeutic avenues.

The regulatory landscape for such compounds is also evolving，with increasing emphasis on safety and efficacy data before clinical translation. Regulatory agencies now require comprehensive toxicological studies，including genotoxicity assessments，to ensure that new benzodiazepine derivatives are safe for human use。These requirements drive innovation in both synthetic chemistry and preclinical testing methodologies。

In conclusion, 5 oxo - 2 ,3 ,4 ,5 - tetrahydro - 1 H - 1 ,4 - benzodiazepine - 7 - carboxylic acid ( CAS No . 2639449 -95 -7) represents a significant area of research within pharmaceutical chemistry . Its unique structural features ，combined with its potential pharmacological applications ，make it a valuable scaffold for further exploration . As our understanding of central nervous system biology advances ，compounds like this one will continue to play a critical role in developing novel treatments for neurological disorders .